Cas no 227617-16-5 (Ethyl 4-chloro-1-(4-methoxybenzyl)-1H-pyrazolo[3,4-b]pyridine-5-carboxylate)

• Product Name: Ethyl 4-chloro-1-(4-methoxybenzyl)-1H-pyrazolo[3,4-b]pyridine-5-carboxylate
• CAS No: 227617-16-5
• MF: C₁₇H₁₆ClN₃O₃
• MW: 345.780242919922
• MDL: MFCD31544179
• CID: 4777642
• PubChem ID: 53665897
• Update Time: 2025-07-02

Ethyl 4-chloro-1-(4-methoxybenzyl)-1H-pyrazolo[3,4-b]pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-1-(4-methoxybenzyl)-1H-pyrazolo[3,4-b]pyridine-5-carboxylate
• 4-Chloro-1-(4-methoxy-benzyl)-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid ethyl ester
• SB35608
• ethyl 4-chloro-1-[(4-methoxyphenyl)methyl]pyrazolo[3,4-b]pyridine-5-carboxylate
• ethyl 4-chloro-1-(4-Methoxybenzyl)-1H- pyrazolo[3,4-b]pyridine-5-carboxylate
• 1H-Pyrazolo[3,4-b]pyridine-5-carboxylic acid,4-chloro-1-[(4-methoxyphenyl)methyl]-, ethyl ester
• ethyl 4-chloro-1-(4-Methoxybenzyl)-1H- pyrazolo[3,4-b]pyridine-5-carboxylate
• D71976
• CJA61716
• 227617-16-5
• pyrazolo[3,4-b]pyridine-5-carboxylate
• CS-0096795
• CS-16393
• AWNNCSNMXIGQCF-UHFFFAOYSA-N
• DTXSID501127573
• DB-198252
• MFCD31544179
• ethyl 4-chloro-1-(4-Methoxybenzyl)-1H-
• SCHEMBL587425
• 4-Chloro-1-(4-methoxybenzyl)-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid ethyl ester
• AKOS037651287

• MDL： MFCD31544179
• Inchi： 1S/C17H16ClN3O3/c1-3-24-17(22)14-8-19-16-13(15(14)18)9-20-21(16)10-11-4-6-12(23-2)7-5-11/h4-9H,3,10H2,1-2H3
• InChI Key： AWNNCSNMXIGQCF-UHFFFAOYSA-N
• SMILES： C12N(CC3=CC=C(OC)C=C3)N=CC1=C(Cl)C(C(OCC)=O)=CN=2

Computed Properties

• Exact Mass: 345.0880191g/mol
• Monoisotopic Mass: 345.0880191g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 66.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on Ethyl 4-chloro-1-(4-methoxybenzyl)-1H-pyrazolo[3,4-b]pyridine-5-carboxylate

Recent Advances in the Study of Ethyl 4-chloro-1-(4-methoxybenzyl)-1H-pyrazolo[3,4-b]pyridine-5-carboxylate (CAS 227617-16-5)

Ethyl 4-chloro-1-(4-methoxybenzyl)-1H-pyrazolo[3,4-b]pyridine-5-carboxylate (CAS 227617-16-5) is a pyrazolopyridine derivative that has garnered significant attention in recent medicinal chemistry research due to its potential as a versatile scaffold for drug discovery. This compound belongs to a class of heterocyclic molecules known for their diverse biological activities, including kinase inhibition, anti-inflammatory effects, and anticancer properties. The presence of both pyrazole and pyridine rings in its structure provides unique electronic and steric properties that make it an attractive target for structural optimization and pharmacological evaluation.

Recent studies have focused on exploring the synthetic pathways and biological activities of this compound and its derivatives. A 2023 publication in the Journal of Medicinal Chemistry reported an efficient four-step synthesis of 227617-16-5 starting from commercially available 4-chloropyridine-3-carboxylic acid, with an overall yield of 68%. The researchers highlighted the importance of the 4-methoxybenzyl protecting group in facilitating the pyrazole ring formation while maintaining good regioselectivity. This synthetic route has enabled the production of gram-scale quantities of the compound for further biological evaluation.

In terms of biological activity, several research groups have investigated the kinase inhibitory potential of 227617-16-5 derivatives. A 2024 study published in Bioorganic & Medicinal Chemistry Letters demonstrated that structural modifications at the 5-carboxylate position could significantly enhance selectivity toward specific kinase targets. The parent compound showed moderate activity against cyclin-dependent kinases (CDKs) with IC50 values in the low micromolar range, while certain ester derivatives exhibited improved potency and selectivity profiles. These findings suggest that 227617-16-5 serves as a promising starting point for the development of novel kinase inhibitors.

The compound's potential in anticancer drug development was further explored in a recent collaborative study between academic and industrial researchers. Using structure-activity relationship (SAR) analysis, the team identified that the chloro substituent at the 4-position and the methoxybenzyl group at N-1 were critical for maintaining antiproliferative activity against various cancer cell lines. Molecular docking studies revealed that these moieties participate in key hydrophobic interactions with the ATP-binding pocket of target kinases. The research group has filed a patent application covering novel derivatives with improved pharmacokinetic properties.

From a drug metabolism perspective, recent in vitro studies using human liver microsomes have shown that 227617-16-5 undergoes relatively rapid oxidative metabolism, primarily at the methoxybenzyl moiety. This information has guided medicinal chemists in designing more metabolically stable analogs, particularly through modifications of the benzyl group or replacement of the ethyl ester with more stable functionalities. These efforts have led to second-generation compounds with enhanced metabolic stability while maintaining the desired biological activity.

Looking forward, the research community continues to explore the full potential of 227617-16-5 and its derivatives. Current investigations include their application in targeted protein degradation (PROTACs) and as covalent kinase inhibitors. The compound's versatility and the growing body of structure-activity relationship data position it as a valuable tool compound in chemical biology and a promising lead in several therapeutic areas. Future research directions will likely focus on optimizing the selectivity profile and addressing potential toxicity concerns through systematic medicinal chemistry approaches.